Cas no 388121-83-3 (1-(but-3-yn-1-yl)-4-methylpiperazine)

• Product Name: 1-(but-3-yn-1-yl)-4-methylpiperazine
• CAS No: 388121-83-3
• MF: C₉H₁₆N₂
• MW: 152.236742019653
• CID: 298865
• PubChem ID: 11593463
• Update Time: 2025-09-18

1-(but-3-yn-1-yl)-4-methylpiperazine Chemical and Physical Properties

Names and Identifiers

• Piperazine,1-(3-butyn-1-yl)-4-methyl-
• 1-but-3-ynyl-4-methylpiperazine
• 1-(3-Butynyl)-4-methylpiperazine
• Piperazine,1-(3-butynyl)-4-methyl- (9CI)
• 1-(but-3-yn-1-yl)-4-methylpiperazine
• Piperazine, 1-(3-butynyl)-4-methyl- (9CI)
• AB73208
• F2147-2120
• 1-(3-BUTYNYL)-4-METHYL-PIPERAZINE
• 1-but-3-ynyl-4-methyl-piperazine
• Piperazine,1-(3-butynyl)-4-methyl-(9ci)
• 388121-83-3
• 1-(but-3-ynyl)-4-methylpiperazine
• SCHEMBL312073
• AKOS010954413
• GZBWIJDICIGGKJ-UHFFFAOYSA-N
• AT29256
• EN300-1238073
• CS-0225414

• Inchi： 1S/C9H16N2/c1-3-4-5-11-8-6-10(2)7-9-11/h1H,4-9H2,2H3
• InChI Key： GZBWIJDICIGGKJ-UHFFFAOYSA-N
• SMILES： N1(CCC#C)CCN(C)CC1

Computed Properties

• Exact Mass: 152.13148
• Monoisotopic Mass: 152.131348519g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 148
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 6.5Ų

Experimental Properties

• PSA: 6.48

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-alkylpiperazines